Cas no 828921-09-1 (1,3-Dithiane-2-methanol, 2-(3,4,5-trimethoxyphenyl)-)

• Product name: 1,3-Dithiane-2-methanol, 2-(3,4,5-trimethoxyphenyl)-
• CAS No: 828921-09-1
• MF: C₁₄H₂₀O₄S₂
• MW: 316.4362
• CID: 680808
• PubChem ID: 71416788

1,3-Dithiane-2-methanol, 2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane-2-methanol, 2-(3,4,5-trimethoxyphenyl)-
• [2-(3,4,5-trimethoxyphenyl)-1,3-dithian-2-yl]methanol
• DTXSID40836148
• SCHEMBL14442325
• 828921-09-1

• Inchi： InChI=1S/C14H20O4S2/c1-16-11-7-10(8-12(17-2)13(11)18-3)14(9-15)19-5-4-6-20-14/h7-8,15H,4-6,9H2,1-3H3
• InChI Key： DGKFSOPQRWRZGO-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1OC)OC)C2(SCCCS2)CO

Computed Properties

• Exact Mass: 316.08030146g/mol
• Monoisotopic Mass: 316.08030146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.5Ų
• XLogP3: 2.3